Cas no 83929-64-0 (9,10-Anthracenedione,1,4-bis[[4-(1,1-dimethylethyl)phenyl]thio]-5,8-bis(phenylthio)-)

• Product name: 9,10-Anthracenedione,1,4-bis[[4-(1,1-dimethylethyl)phenyl]thio]-5,8-bis(phenylthio)-
• CAS No: 83929-64-0
• MF: C₄₆H₄₀O₂S₄
• MW: 753.0686
• CID: 733382
• PubChem ID: 16205397

9,10-Anthracenedione,1,4-bis[[4-(1,1-dimethylethyl)phenyl]thio]-5,8-bis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis[[4-(1,1-dimethylethyl)phenyl]thio]-5,8-bis(phenylthio)-
• 1,4-bis[(4-tert-butylphenyl)sulfanyl]-5,8-bis(phenylsulfanyl)anthracene-9,10-dione
• 1,4-bis[[4-(1,1-dimethylethyl)phenyl]thio]-5,8-bis(phenylthio)anthraquinone
• SCHEMBL16402888
• DTXSID101004107
• 1,4-Bis((4-(1,1-dimethylethyl)phenyl)thio)-5,8-bis(phenylthio)anthraquinone
• EINECS 281-357-1
• NS00062103
• 83929-64-0
• 1,4-Bis((4-(tert-butyl)phenyl)thio)-5,8-bis(phenylthio)anthracene-9,10-dione

• Inchi： InChI=1S/C46H40O2S4/c1-45(2,3)29-17-21-33(22-18-29)51-37-27-28-38(52-34-23-19-30(20-24-34)46(4,5)6)42-41(37)43(47)39-35(49-31-13-9-7-10-14-31)25-26-36(40(39)44(42)48)50-32-15-11-8-12-16-32/h7-28H,1-6H3
• InChI Key： GCKDMLWYMGYLTQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)SC2=C3C(=C(C=C2)SC4=CC=C(C=C4)C(C)(C)C)C(=O)C5=C(C=CC(=C5C3=O)SC6=CC=CC=C6)SC7=CC=CC=C7

Computed Properties

• Exact Mass: 752.191113
• Monoisotopic Mass: 752.191113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 52
• Rotatable Bond Count: 10
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 135

Experimental Properties

• Density: 1.31
• Boiling Point: 869°Cat760mmHg
• Flash Point: 330.7°C
• Refractive Index: 1.72